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Compound of Interest

Compound Name: 3-Fluorophenylboronic acid

Cat. No.: B151535

Essential Safety and Handling Guide for 3-
Fluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for the handling of 3-

Fluorophenylboronic acid (CAS No: 768-35-4). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

3-Fluorophenylboronic acid is a chemical that requires careful handling due to its hazardous
properties. It is known to cause skin irritation, serious eye damage, and may cause respiratory
irritation.[1][2][3] The signal word for this chemical is "Danger".

First Aid:

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open. Seek immediate medical attention.[1][2]

o Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap
and plenty of water. Get medical attention if irritation occurs.[1][2]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or doctor
for treatment advice.[1][2]

Quantitative Hazard Data

While specific occupational exposure limits for 3-Fluorophenylboronic acid have not been
established by major regulatory bodies like OSHA or NIOSH, the hazardous nature of the
compound necessitates careful handling to minimize any potential exposure.

Hazard Classification Category Target Organs

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye

Irritation

Specific Target Organ Toxicity )
_ Respiratory system
(Single Exposure)

Data sourced from Safety Data Sheets.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:

All work with 3-Fluorophenylboronic acid, both in solid and solution form, must be
conducted in a certified chemical fume hood to ensure adequate ventilation.[4][5]

Ensure that a safety shower and an eyewash station are readily accessible and in close
proximity to the work area.[4][6]

The designated workspace should be clean and free of clutter.

N

. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield is
recommended when there is a risk of splashing.[4]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. Inspect
gloves for any damage before use and change them immediately if they become
contaminated.[4][6]

Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.[6]
For tasks with a higher risk of exposure, a chemical-resistant apron should be worn over the
lab coat.[4]

Respiratory Protection: If there is a potential for generating dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used.[4][6]

. Handling the Chemical:
Avoid the formation of dust and aerosols during handling.[5][6]
Use appropriate tools, such as a spatula, for transferring the solid chemical.[6]
Keep the container of 3-Fluorophenylboronic acid tightly closed when not in use.[5][6]
Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[4][5]
. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.[6]

Clean the work area to remove any residual chemical.
Properly remove and dispose of contaminated PPE as hazardous waste.[4]

Disposal Plan

All waste generated from the use of 3-Fluorophenylboronic acid, including contaminated
PPE, empty containers, and any unused material, must be treated as hazardous waste.
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» Solid Waste: Collect all solid waste, including contaminated absorbents from spills, in a
designated, clearly labeled, and sealed container for hazardous solid waste.

e Liquid Waste: Collect any solutions or rinsates containing 3-Fluorophenylboronic acid in a
labeled, sealed container for hazardous liquid waste. Do not pour this waste down the drain.

[4]

o Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or
ethanol).[7] Collect all rinsate as hazardous liquid waste.[7] After triple rinsing and allowing
the container to dry, deface the label before disposing of it according to your institution's
guidelines for decontaminated containers.[7]

e Spill Management:

o Small Spills: For small spills within a fume hood, use an inert absorbent material like sand
or vermiculite to contain the spill.[4][7] Carefully sweep or scoop the material into a
labeled, sealed container for hazardous waste disposal.[4]

o Large Spills: In the event of a large spill, immediately evacuate the area and alert your
institution's Environmental Health and Safety (EHS) department.[7]

Workflow for Handling 3-Fluorophenylboronic Acid
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Workflow for Safe Handling of 3-Fluorophenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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